Cas no 1804457-68-8 (3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine
• CAS No: 1804457-68-8
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931256
• Update Time: 2025-11-01

3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-5-3(1-11)6(13)14-2-4(5)12/h2H,1,11-12H2,(H2,13,14)
• InChI Key： MCLCYHNPUGWRCE-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CN)N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine

Exploring the Versatile Applications of 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine (CAS No. 1804457-68-8) in Modern Chemistry

The compound 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine (CAS No. 1804457-68-8) is a highly specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and material science. With its unique structural features, including an aminomethyl group, multiple amino functionalities, and a trifluoromethoxy substituent, this molecule presents a wide array of potential applications. Researchers are particularly interested in its role as a building block for pharmaceuticals, agrochemicals, and advanced materials.

One of the most compelling aspects of 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine is its ability to serve as a key intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of derived compounds, making them attractive candidates for drug development. Recent studies have explored its utility in creating novel kinase inhibitors and antimicrobial agents, addressing some of the most pressing challenges in modern healthcare.

In addition to its pharmaceutical applications, CAS No. 1804457-68-8 has shown promise in the development of advanced materials. The pyridine core and its functional groups allow for precise modifications, enabling the creation of polymers with tailored properties. These materials are being investigated for use in organic electronics, such as OLEDs and photovoltaic devices, where their electron-donating and accepting capabilities can be finely tuned.

The synthesis of 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include the introduction of the trifluoromethoxy group and subsequent functionalization of the pyridine ring. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for sustainable chemistry practices.

Market trends indicate a rising demand for specialty pyridine derivatives, driven by their expanding applications in life sciences and high-tech industries. The unique properties of CAS No. 1804457-68-8 position it as a valuable compound for future innovations. Companies specializing in fine chemicals are increasingly offering this molecule to meet the needs of research institutions and industrial laboratories.

From a regulatory perspective, 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should always be followed when handling this compound. Proper storage conditions, including protection from moisture and light, are recommended to maintain its stability over time.

Looking ahead, the potential of CAS No. 1804457-68-8 is vast. Ongoing research is exploring its use in next-generation therapeutics, particularly in targeting hard-to-treat diseases. Additionally, its role in smart materials and nanotechnology is an exciting frontier. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

For researchers and industry professionals seeking reliable information about 3-(Aminomethyl)-2,5-diamino-4-(trifluoromethoxy)pyridine, it's essential to consult peer-reviewed literature and reputable suppliers. The compound's unique combination of functional groups makes it a versatile tool for chemical synthesis, and its potential is only beginning to be realized. With careful study and application, this molecule may contribute to breakthroughs across multiple scientific disciplines.